Cas no 1337131-76-6 (3-(4-methylthiophen-2-yl)pyrrolidine)

3-(4-methylthiophen-2-yl)pyrrolidine structure

1337131-76-6 structure

Product Name:3-(4-methylthiophen-2-yl)pyrrolidine

CAS No:1337131-76-6

Molecular Formula:C₉H₁₃NS

Molecular Weight:167.27122092247

CID:6182374

PubChem ID:82413521

3-(4-methylthiophen-2-yl)pyrrolidine Properties

Names and Identifiers

- 3-(4-methylthiophen-2-yl)pyrrolidine
- 1337131-76-6
- EN300-1841829
- InChIKey： GRFYAVNCUDEGQA-UHFFFAOYSA-N
- Inchi： 1S/C9H13NS/c1-7-4-9(11-6-7)8-2-3-10-5-8/h4,6,8,10H,2-3,5H2,1H3
- SMILES： S1C=C(C)C=C1C1CNCC1

Computed Properties

Exact Mass: 167.07687059g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 167.07687059g/mol
Heavy Atom Count: 11
Complexity: 138
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.8
Topological Polar Surface Area: 40.3Å²

3-(4-methylthiophen-2-yl)pyrrolidine Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-1841829-0.05g	3-(4-methylthiophen-2-yl)pyrrolidine	1337131-76-6		0.05g	$1308.0	2023-09-19

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